N-cyclopentyl-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-cyclopentyl-3-[1-(naphthalen-1-ylmethyl)pyrazol-3-yl]thiourea
• InChI: InChI=1S/C20H22N4S/c25-20(21-17-9-2-3-10-17)22-19-12-13-24(23-19)14-16-8-5-7-15-6-1-4-11-18(15)16/h1,4-8,11-13,17H,2-3,9-10,14H2,(H2,21,22,23,25)
• InChI Key: HXLBPNMUHGSYPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NC2=NN(C=C2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H22N4S
• Molecular Weight: 350.5 g/mol

Description

“N-cyclopentyl-N’-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea” is a complex organic compound. It contains a cyclopentyl group, a naphthylmethyl group, a pyrazol group, and a thiourea group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several different functional groups. The cyclopentyl group would provide a cyclic structure, the naphthylmethyl group would contribute aromaticity, the pyrazol group would introduce a nitrogen-containing heterocycle, and the thiourea group would contain a sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the thiourea group might be susceptible to hydrolysis, and the pyrazol group might undergo reactions at the nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the naphthylmethyl and pyrazol groups might increase its lipophilicity, which could affect its solubility and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Compounds containing thiourea groups can sometimes be toxic, so appropriate safety precautions would need to be taken when handling this compound.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. Compounds with similar structures are often studied for their potential uses in medicinal chemistry, so this could be a possible area of future research.